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Compound of Interest

Compound Name: AF647-NHS ester triTEA

Cat. No.: B15556392

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Alexa Fluor™ 647 N-
hydroxysuccinimidyl (NHS) ester triethylammonium salt (AF647-NHS ester triTEA), a widely
used amine-reactive fluorescent dye in biological research. Adherence to these guidelines is
crucial to ensure personal safety and maintain the integrity of the product.

Product Identification and Properties

AF647-NHS ester is a bright, far-red fluorescent dye commonly used for labeling proteins,
antibodies, and other molecules containing primary amines.[1][2] The triethylammonium
(triTEA) salt form is one of the counter-ions available for this dye.

Quantitative Data Summary
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Property Value Reference
Excitation Maximum (Aex) ~651 nm (conjugated) [3]
Emission Maximum (Aem) ~672 nm (conjugated) [3]
Molar Extinction Coefficient (g) ~270,000 cm~tM—1 [3]
Molecular Weight ~1250 g/mol [3]

< -20°C, desiccated, protected
Recommended Storage ) [1112]

from light

Soluble in high-quality
anhydrous Dimethyl Sulfoxide
(DMSO) or Dimethylformamide
(DMF)

Solubility

Hazard Identification and Safety Precautions

While specific toxicological data for AF647-NHS ester triTEA is not readily available, it is
prudent to handle it as a potentially hazardous chemical. General safety protocols for handling
amine-reactive dyes and other laboratory chemicals should be strictly followed.

General Precautions:

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[4]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.[4]
o Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile).[4]
o Body Protection: Wear a laboratory coat.

» Hygiene: Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands thoroughly
after handling.[4][5]
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Specific Handling Precautions:

o Moisture Sensitivity: AF647-NHS ester is moisture-sensitive and can readily hydrolyze,
rendering it inactive.[6] Always use anhydrous solvents like DMSO or DMF for reconstitution.

[7]

 Light Sensitivity: The compound is light-sensitive. Protect from light during storage and
handling to prevent photobleaching.[1][2]

» Handling Powder: When handling the lyophilized powder, avoid creating dust.

First Aid Measures

In case of exposure, follow these first-aid guidelines:

After Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Wash the affected area immediately with soap and plenty of water.[4]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Storage and Disposal

Storage:
» Store the lyophilized powder at -20°C or below in a desiccator, protected from light.[1][2]

¢ Once reconstituted in anhydrous DMSO or DMF, it is recommended to aliquot and store at
-20°C or -80°C to avoid repeated freeze-thaw cycles.[6][7] The reconstituted solution is less
stable and should be used as soon as possible.[6]

Disposal:

o Dispose of waste in accordance with local, state, and federal regulations.[5]
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o Small quantities of the dye and its solutions can typically be disposed of as chemical waste.
Do not pour down the drain.[5]

Experimental Protocol: Antibody Labeling with
AF647-NHS Ester

This protocol provides a general procedure for conjugating AF647-NHS ester to an antibody.
Optimization may be required for specific applications.

Materials:

Antibody to be labeled (in an amine-free buffer, e.g., PBS)

AF647-NHS ester (triTEA)

Anhydrous DMSO

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.g., size-exclusion chromatography)
Procedure:

o Prepare Antibody: Dissolve the antibody in the reaction buffer at a concentration of 2-10
mg/mL.

o Prepare Dye Stock Solution: Immediately before use, warm the vial of AF647-NHS ester to
room temperature. Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL.

o Conjugation Reaction: While gently vortexing the antibody solution, slowly add the calculated
amount of the dye stock solution. The optimal molar ratio of dye to antibody should be
determined empirically, but a starting point of 10-20 moles of dye per mole of antibody is

common.

 Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from
light.
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 Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion
chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

Visualized Workflows
Safe Handling Workflow for AF647-NHS Ester

Caption: A flowchart illustrating the safe handling workflow for AF647-NHS ester.

Antibody Labeling Experimental Workflow
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Preparation

Prepare Antibody Solution Prepare AF647-NHS Ester
(2-10 mg/mL in pH 8.3 buffer) Stock Solution (10 mg/mL in DMSO)

Conjugation

Add dye solution to
antibody solution while vortexing

'

Incubate for 1 hour
at room temperature (in dark)

Purification

Load reaction mixture onto a
size-exclusion column

'

Elute with desired
storage buffer (e.g., PBS)

'

Collect fractions containing
the labeled antibody

Analysis <v& Storage

Determine Degree of Labeling (DOL)
via spectrophotometry (A280/A650)

'

Store labeled antibody
at 4°C or -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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